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2-Hydroxypropyl 12-
Compound Name:
hydroxyoctadec-9-enoate

Cat. No.: B022335

An In-depth Examination for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available health and safety
information for 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate, also known as propylene
glycol monoricinoleate. Due to the limited availability of direct toxicological data for this specific
ester, this document synthesizes information from its constituent molecules, ricinoleic acid and
propylene glycol, as well as data on structurally related propylene glycol esters. This approach
provides a robust, inferred safety profile to guide researchers and drug development
professionals in the safe handling and potential application of this compound. The guide
includes a summary of physical and chemical properties, metabolic fate, and known biological
activities, with a focus on presenting quantitative data in a structured format and outlining
relevant experimental methodologies.

Chemical and Physical Properties

2-Hydroxypropyl 12-hydroxyoctadec-9-enoate is the monoester of ricinoleic acid and
propylene glycol. Its physical and chemical characteristics are influenced by both precursor
molecules. While specific experimental data for the ester is scarce, the properties of its
components and related compounds provide valuable insights.
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Property Value/iInformation Source

Propylene glycol ) )
Synonyms o General Chemical Literature
monoricinoleate

CAS Number 26402-31-3 General Chemical Literature

Appearance Likely a viscous liquid Inferred from precursors

Expected to have limited water
Solubility solubility, soluble in organic Inferred from precursors

solvents

Note: The table above is based on inferred properties and data from related compounds due to
the lack of specific experimental data for 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate.

Toxicological Data Summary

Direct and quantitative toxicological data for 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate
is not readily available in public literature. A Safety Data Sheet (SDS) for the closely related
"Propylene glycol ricinoleate” classifies it as "not a hazardous substance or mixture," but also
states that its toxicological properties have not been thoroughly investigated.[1] Therefore, the
toxicological profile is largely inferred from studies on its hydrolysis products and structural
analogs.

Acute Toxicity

No specific LD50 or LC50 data for 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate has been
identified. The safety assessment of propylene glycol esters suggests they are of low acute
toxicity. For instance, propylene glycol laurate has an oral LD50 in rats of >34.6 g/kg.[2]

Table 1: Acute Toxicity of Precursors
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Substance Species Route LD50 Source
Propylene Glycol Rat Oral 20 g/kg OECD SIDSJ3]
Propylene Glycol  Rabbit Dermal 20.8 g/kg OECD SIDSJ3]

Low hazard for
Ricinoleic Acid - Oral usual industrial MSDS[4]
handling

Irritation and Sensitization

Skin Irritation: Propylene glycol can cause skin irritation in some individuals, particularly under
occlusive conditions.[5] Ricinoleic acid is also noted as a potential skin irritant.[6] Therefore, 2-
Hydroxypropyl 12-hydroxyoctadec-9-enoate may have mild irritant properties.

Eye Irritation: Propylene glycol is considered a mild eye irritant.[3] Ricinoleic acid may also
cause eye irritation.[4]

Sensitization: Propylene glycol is considered a very weak contact sensitizer.[7] While
sensitization is rare, it has been observed in some clinical studies.[8][9]

Genotoxicity and Carcinogenicity

No genotoxicity or carcinogenicity data for 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate
was found. Its precursor, propylene glycol, has been extensively tested and is not considered
genotoxic or carcinogenic.[3] Ricinoleic acid was not found to be genotoxic in bacterial or
mammalian test systems.[10]

Metabolism and Potential Sighaling Pathways

It is anticipated that 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate, like other propylene
glycol esters, undergoes hydrolysis in the body.[11][12] This metabolic process would yield
propylene glycol and ricinoleic acid.

Metabolic pathway of 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate.

The biological effects of the ester are therefore likely attributable to its metabolites.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://hpvchemicals.oecd.org/ui/handler.axd?id=7e1ba901-b58b-49e2-b43e-0f51f2cf8a4a
https://hpvchemicals.oecd.org/ui/handler.axd?id=7e1ba901-b58b-49e2-b43e-0f51f2cf8a4a
https://pim-resources.coleparmer.com/sds/82859.pdf
https://pubs.acs.org/doi/10.1021/acssynbio.1c00457
https://datasheets.scbt.com/sc-205489.pdf
https://www.benchchem.com/product/b022335?utm_src=pdf-body
https://www.benchchem.com/product/b022335?utm_src=pdf-body
https://hpvchemicals.oecd.org/ui/handler.axd?id=7e1ba901-b58b-49e2-b43e-0f51f2cf8a4a
https://pim-resources.coleparmer.com/sds/82859.pdf
https://pubmed.ncbi.nlm.nih.gov/39929342/
https://www.lookchem.com/sds1330-80-9.html
https://scipoly.com/wp-content/uploads/2020/09/p152-sds.pdf
https://www.benchchem.com/product/b022335?utm_src=pdf-body
https://hpvchemicals.oecd.org/ui/handler.axd?id=7e1ba901-b58b-49e2-b43e-0f51f2cf8a4a
https://pubmed.ncbi.nlm.nih.gov/18080873/
https://www.benchchem.com/product/b022335?utm_src=pdf-body
https://www.inchem.org/documents/jecfa/jecmono/40abcj27.htm
https://www.inchem.org/documents/jecfa/jecmono/v05je50.htm
https://www.benchchem.com/product/b022335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Ricinoleic Acid Signaling

Ricinoleic acid is the primary active component of castor oil and has known physiological
effects, particularly on the gastrointestinal tract. One identified mechanism of action involves
the modulation of nitric oxide synthase (NOS) activity.[13]

Proposed signaling action of the ricinoleic acid metabolite.

Experimental Protocols

As no specific toxicological studies for 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate were
identified, this section outlines a general experimental workflow for assessing the safety of a
novel substance, based on standard toxicological practices.

General experimental workflow for toxicological assessment.

Conclusion

While direct toxicological data for 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate is limited, a
review of its precursors and structurally similar compounds suggests a low order of acute
toxicity. The primary health considerations would likely be mild skin and eye irritation. Its
metabolic breakdown into propylene glycol and ricinoleic acid indicates that the biological
activity of these components should be considered. For any novel application, particularly in
drug development, it is imperative that specific toxicological studies are conducted to establish
a definitive safety profile. The information and frameworks provided in this guide serve as a
foundation for such assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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12-hydroxyoctadec-9-enoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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